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Efficacy Data Summary

The following tables consolidate quantitative findings from recent clinical trials and real-world studies.

Table 1: Clinical Trial Outcomes at 12 Weeks (SELECT-SWITCH, Phase 3b/4) [1] [2] This head-to-

head trial compared upadacitinib to adalimumab in patients with inadequate response to one prior TNFi.

. . Upadacitinib 15 mg + Adalimumab 40 mg P-
Efficacy Endpoint
MTX EOW + MTX value
Primary: DAS28-CRP < 3.2 (LDA) 43.3% 22.4% <
0.001
Ranked Secondary: DAS28-CRP < 28.4% 14.5% <
2.6 (Remission) 0.001

EOW: Every Other Week; LDA: Low Disease Activity

Table 2: Long-Term & Real-World Effectiveness [3] [4] [5] Long-term extension and real-world studies

show sustained benefits after switching.
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Study & Design Patient Population Key Findings (Post-Switch)

| SELECT-COMPARE (LTE, 228 weeks post-switch) [3] | Inadequate responders to initial upadacitinib
or adalimumab switched to the other therapy. | CDAI Remission: Achieved by 32.7% (switched to
upadacitinib) vs 28.6% (switched to adalimumab). CDAI LDA: Achieved by 76.9% (switched to
upadacitinib) vs 72.9% (switched to adalimumab). | | Adelphi Real-World Study (Cross-sectional) [4] [5]
| Patients who switched from a 1st TNFi to upadacitinib, a 2nd TNFi, or another MoA. | Physician-
reported Remission: 67.7% (TNFi—UPA) vs 40.3% (TNFi-TNFi), p=0.0015. No Pain: 55.7%
(TNFi— UPA) vs 25.4% (TNFi - TNFi), p=0.0007. |

Experimental Protocols

For teams designing clinical trials in this setting, the following methodologies from key studies can serve as

a reference.

Protocol 1: SELECT-SWITCH (Phase 3b/4) Design [2] This protocol is a model for head-to-head

superiority trials against standard care.

e Study Design: Multicenter, randomized, double-blind, double-dummy, active comparator-controlled.
e Patient Population:
o Diagnosis: Moderate to severe RA.
o Prior Therapy: Inadequate response or intolerance to a single TNFi (other than adalimumab).
o Stable Background: All patients on a stable background of methotrexate (MTX).
¢ Intervention & Comparator:
o Experimental Arm: Upadacitinib 15 mg orally once daily + MTX.
o Active Comparator Arm: Adalimumab 40 mg subcutaneously every other week + MTX.
¢ Blinding: Double-dummy design ensured blinding (patients in each arm received both oral and
subcutaneous placebos).
e Primary Endpoint: Proportion of patients achieving DAS28-CRP < 3.2 at Week 12.
o Key Secondary Endpoints: Hierarchical testing included DAS28-CRP < 2.6 (remission) and other
efficacy measures at Week 12.

Protocol 2: SELECT-COMPARE Switch Analysis (Long-Term Extension) [3] This protocol outlines a

method for assessing long-term outcomes after an immediate, blinded switch.
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e Parent Study Design: Phase 3, randomized, double-blind trial of upadacitinib vs. adalimumab, both
with concomitant MTX.
e Switch Trigger: Patients who did not achieve a specified clinical response (non-response or

incomplete response) by Week 26 were switched.
e Switching Method: Blinded switch from upadacitinib to adalimumab or from adalimumab to

upadacitinib. No washout period.
o Efficacy Assessments: Evaluated through Week 228 (approx. 4.4 years) post-switch using:
o Clinical Disease Activity Index (CDAI) for remission (<2.8) and low disease activity (<10).
o ACR 20/50/70 response criteria.
o Safety: Assessed via treatment-emergent adverse events (TEAES).

Mechanism of Action & Rationale for Switching

The superior efficacy of switching to upadacitinib after TNFi failure is rooted in overcoming the limitations

of TNFi therapy through a distinct molecular pathway.

The diagram below illustrates the key signaling pathways involved and the rationale for the switch.
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Mechanistic Rationale for Switching from TNFi to JAK Inhibitor

TNFi Failure:
- Primary Non-Response

- Immunogenicity (Anti-Drug Antibodies)
- Secondary Loss of Response

Switch to Different MoA

TNF Inhibitor (TNFi) JAK Inhibitor (Upadacitinib)

(TNF Receptoa

STAT Phosphorylation
& Nuclear Translocation
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Troubleshooting Guide: Addressing TNFi Failure

e Problem: Primary failure (no initial response) to TNFi.

o Potential Cause: The patient's disease may be driven by inflammatory pathways that are not
primarily dependent on TNF-a [6].

o Solution: Switch to a therapy with a different MoA that targets alternative pathways (e.g., JAK-
STAT). This is supported by the SELECT-SWITCH data [1] [2].

e Problem: Secondary failure (loss of response over time).

o Potential Cause: Development of anti-drug antibodies (ADAs) that neutralize the TNFi,
reducing its bioavailability and efficacy [6].

o Solution: Switching to a different MoA, such as a JAK inhibitor, bypasses this issue of
immunogenicity. Concomitant use of methotrexate can help suppress ADA formation [6].

Safety Profile

Across the studies, the safety profile of upadacitinib was consistent with its known profile [1] [3] [7].

e Common AEs: The most frequent treatment-emergent adverse events included urinary tract
infection, nasopharyngitis, and worsening RA [1] [2].

e Serious AEs: Rates were generally low and balanced between upadacitinib and adalimumab in the
SELECT-SWITCH trial (2.0% vs. 2.4%) [1].

¢ Long-term Safety: Through 5 years in the SELECT-NEXT study, adverse events of special interest
(e.g., malignancies, major adverse cardiovascular events, venous thromboembolism) were reported
infrequently, with no new safety signals identified [7].

¢ Class-specific Risks: Herpes zoster infection, lymphopenia, and creatine phosphokinase (CPK)
elevation were more frequently observed in patients on upadacitinib compared to adalimumab [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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